Cas no 19437-26-4 (Di(pyridin-2-yl)methanone)

Di(pyridin-2-yl)methanone Properties

Names and Identifiers

• Di-2-pyridyl ketone
• Di(2-pyridyl) ketone
• Bis(2-pyridyl) ketone
• Di(pyridin-2-yl)methanone
• dipyridin-2-ylmethanone
• 2,2'-Carbonyldipyridine
• 2,2'-Dipyridyl ketone
• pyridyl monoketone
• Dipyridylketone
• Di(2-pyridyl)ke
• 2-Pyridyl ketone
• Ketone, di-2-pyridyl
• Di-2-Pyridyldiketone
• Di(2-pyridinyl) ketone
• +Expand

• MDL： MFCD00006288
• InChIKey： QPOWUYJWCJRLEE-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H8N2O/c14-11(9-5-1-3-7-12-9)10-6-2-4-8-13-10/h1-8H
• SMILES： O=C(C1=NC=CC=C1)C2=NC=CC=C2

Computed Properties

• Exact Mass: 184.063663g/mol
• Surface Charge: 0
• XLogP3: 1.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 184.063663g/mol
• Monoisotopic Mass: 184.063663g/mol
• Topological Polar Surface Area: 42.8Ų
• Heavy Atom Count: 14
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.70760
• PSA: 42.85000
• Water Partition Coefficient: Low solubility in water.
• Boiling Point: 343.5°C at 760 mmHg
• Melting Point: 52-55 °C (lit.)
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Color/Form: crystal
• Solubility: Not available
• Density: 1.1690

Di(pyridin-2-yl)methanone Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：10

Di(pyridin-2-yl)methanone Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%